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Compound of Interest

Compound Name: PSB-1491

Cat. No.: B15617315

For immediate release: This document provides essential safety and logistical information for
the proper disposal of PSB-1491, a potent and selective monoamine oxidase B (MAO-B)
inhibitor. The following procedures are intended for researchers, scientists, and drug
development professionals to ensure safe handling and disposal in a laboratory setting.
Adherence to these guidelines is critical for minimizing environmental contamination and
ensuring personnel safety.

Disclaimer: A specific Safety Data Sheet (SDS) with comprehensive disposal and hazard
information for PSB-1491 (CAS# 1619884-67-1) is not readily available in the public domain.
The following procedures are therefore based on general best practices for the disposal of
hazardous chemical waste, particularly for chlorinated aromatic compounds and indazole
derivatives.[1][2] It is imperative to treat PSB-1491 as a potentially hazardous substance and
consult with your institution's Environmental Health and Safety (EHS) office for specific
guidance.

l. Immediate Safety and Handling Precautions

Before handling PSB-1491 for disposal, all personnel must be equipped with the appropriate
Personal Protective Equipment (PPE) to minimize exposure risk.

Engineering Controls: All handling of PSB-1491 should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood to prevent inhalation of any dust or vapors.[1]
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Personal Protective Equipment (PPE): A summary of recommended PPE is provided in the
table below.

Spill Response: Maintain a chemical spill kit readily accessible. In the event of a spill, evacuate
the area, wear appropriate PPE, and contain the spill using an inert absorbent material.[2][3]

Il. Quantitative Data Summary

The following table summarizes the known chemical and physical properties of PSB-1491.[4]

Property Value

N-(3,4-Dichlorophenyl)-1-methyl-1H-indazole-5-

carboxamide

Chemical Name

CAS Number 1619884-67-1
Molecular Formula C15H11CI2N30O
Molecular Weight 320.17 g/mol
Appearance Solid powder

Short term (days to weeks) at 0 - 4 °C; Long
Storage term (months to years) at -20 °C. Store in a dry,

dark place.

lll. Step-by-Step Disposal Protocol

The disposal of PSB-1491 must be managed as hazardous chemical waste. Under no
circumstances should this compound be disposed of down the drain or in the general trash.[5]

[6]
Step 1: Waste Identification and Segregation

o Treat all PSB-1491 waste, including unused product and contaminated materials, as
hazardous chemical waste.[2]

e Do not mix PSB-1491 waste with other waste streams unless explicitly permitted by your
institution's EHS office.[7]
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Step 2: Waste Collection

e Solid Waste: Collect solid PSB-1491 waste, such as leftover powder and contaminated items
(e.g., weighing papers, gloves, pipette tips), in a dedicated, clearly labeled, and sealable
container.[1][3]

e Liquid Waste: If PSB-1491 is in a solution, collect it in a separate, compatible, and clearly
labeled hazardous waste container. The container should be made of a material that does
not react with the solvent or PSB-1491.[7]

Step 3: Container Labeling and Storage

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"PSB-1491," the CAS number, and any other information required by your institution (e.g.,
accumulation start date, principal investigator).[3][7]

o Storage: Store the sealed waste container in a designated and secure Satellite Accumulation
Area (SAA) away from incompatible materials. The storage area should be cool, dry, and
well-ventilated.[3][7] Secondary containment should be used to prevent spills.

Step 4: Final Disposal

» Arrange for the collection of the hazardous waste through your institution's EHS office or a
licensed hazardous waste disposal contractor.[8]

o Follow all institutional, local, state, and federal regulations for the disposal of hazardous
chemical waste.[5]

Step 5: Documentation

e Maintain accurate records of the amount of PSB-1491 waste generated and the date of its
disposal.

IV. Emergency Procedures

In the event of accidental exposure, take the following immediate actions:
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o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.[1]

e Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and seek medical
attention.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

V. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of PSB-1491.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15617315#psb-1491-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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